Cas no 2243512-55-0 (3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride)

• Product Name: 3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride
• CAS No: 2243512-55-0
• MF: C₁₂H₁₁ClFNO
• MW: 239.673245668411
• CID: 6255782
• PubChem ID: 138040320
• Update Time: 2025-10-18

3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6488737
• Z3352765009
• 3-(4-Fluoro-3-methoxyphenyl)pyridine;hydrochloride
• 3-(4-fluoro-3-methoxyphenyl)pyridine hydrochloride
• 2243512-55-0
• 3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride

• Inchi： 1S/C12H10FNO.ClH/c1-15-12-7-9(4-5-11(12)13)10-3-2-6-14-8-10;/h2-8H,1H3;1H
• InChI Key： ADTYMVLCUDTRSW-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1OC)C1C=NC=CC=1

Computed Properties

• Exact Mass: 239.0513198g/mol
• Monoisotopic Mass: 239.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1Ų

Additional information on 3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride

Introduction to 3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride (CAS No. 2243512-55-0)

3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2243512-55-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of 3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride, particularly the presence of a fluoro substituent and a methoxy group on the phenyl ring, contribute to its unique chemical properties and biological interactions.

The fluoro group, a well-known pharmacophore in medicinal chemistry, is renowned for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. In the context of 3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride, the electron-withdrawing nature of the fluoro atom can influence the electronic distribution of the aromatic system, thereby affecting its reactivity and interaction with biological targets. Similarly, the methoxy group introduces a polar functional moiety that can enhance solubility and binding interactions with specific proteins or enzymes.

This compound has been extensively studied in recent years for its potential role in various therapeutic areas. One of the most promising applications is in the development of small-molecule inhibitors targeting kinases and other enzymes involved in cancer signaling pathways. The pyridine core is a common scaffold in kinase inhibitors due to its ability to form hydrogen bonds and hydrophobic interactions with key residues in the enzyme active site. The presence of both fluoro and methoxy substituents on the phenyl ring further fine-tunes the binding properties, making 3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride a potent candidate for drug development.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of optimizing molecular structures to achieve high selectivity and efficacy. Studies have demonstrated that modifications around the pyridine ring can significantly alter the binding affinity for target enzymes. For instance, computational modeling has suggested that the fluoro group enhances interactions with certain amino acid residues in kinase domains, while the methoxy group contributes to optimal positioning for hydrogen bonding interactions.

In addition to its potential in oncology, 3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride has been explored for its activity against inflammatory diseases and neurological disorders. The structural motifs present in this compound are reminiscent of known bioactive molecules that interact with G protein-coupled receptors (GPCRs) and ion channels. Preliminary studies have indicated that derivatives of this compound may exhibit anti-inflammatory properties by modulating cytokine production or inhibiting inflammatory enzyme activity.

The synthesis of 3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors such as 4-fluorobenzaldehyde and 3-methoxybenzaldehyde. The introduction of the pyridine ring is achieved through condensation reactions, often employing palladium-catalyzed cross-coupling techniques to ensure high yield and purity. The final step involves salt formation with hydrochloric acid to enhance stability and solubility, making it suitable for further pharmaceutical applications.

Quality control and analytical characterization are critical aspects of ensuring the integrity of 3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural identity and assess purity. These analytical methods provide detailed insights into the molecular structure and help ensure that the compound meets stringent pharmaceutical standards before being used in preclinical or clinical studies.

The growing interest in fluorinated pyridines as pharmacophores has led to numerous patents and publications detailing their use in drug discovery. Researchers are continuously exploring new synthetic routes and derivatives to enhance potency, selectivity, and pharmacokinetic profiles. For example, recent studies have investigated analogs of 3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride with different substituents on the pyridine ring or additional functional groups on the phenyl moiety. These efforts aim to identify compounds with improved therapeutic outcomes while minimizing side effects.

Preclinical studies have provided valuable insights into the pharmacological properties of 3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride. In vitro assays have demonstrated its inhibitory activity against various kinases, including those overexpressed in cancer cells. Additionally, cell-based assays have shown potential anti-proliferative effects, suggesting its utility as an anti-cancer agent. These findings have spurred further investigation into its mechanism of action and potential clinical applications.

The future direction of research on 3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride includes exploring its suitability for clinical trials and developing novel formulations for improved delivery systems. Advances in nanotechnology have opened up possibilities for encapsulating this compound within nanoparticles or liposomes to enhance bioavailability and target specificity. Furthermore, combination therapies involving this compound with other drugs may offer synergistic effects, improving treatment outcomes for patients with chronic diseases.

In conclusion,3-(4-Fluoro-3-methoxyphenyl)pyridine hydrochloride (CAS No. 2243512-55-0) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features, coupled with promising preclinical results, make it an attractive candidate for further development in oncology, inflammation management, and other therapeutic areas. As research continues to uncover new biological targets and synthetic strategies,this molecule is poised to play a crucial role in future drug discovery efforts.